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Compound of Interest

Compound Name: 2-Phenyl-2-pentanol

Cat. No.: B1597411

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthesis routes for 2-
Phenyl-2-pentanol, a tertiary alcohol with applications in organic synthesis and as a potential
building block in medicinal chemistry. This document details the key synthetic methodologies,
providing experimental protocols and comparative data to assist researchers in selecting and
implementing the most suitable procedure for their needs.

Physicochemical Properties of 2-Phenyl-2-pentanol

A summary of the key physical and chemical properties of 2-Phenyl-2-pentanol is presented
below. This data is essential for its handling, purification, and characterization.

Property Value

Molecular Formula C11H160

Molecular Weight 164.24 g/mol

CAS Number 4383-18-0

Boiling Point 216.00 °C at 760 mmHg (Predicted)
Density 0.965 g/cm?3

Refractive Index 1.51 (Predicted)
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Core Synthesis Routes: The Grighard Reaction

The most versatile and widely employed method for the synthesis of tertiary alcohols such as
2-Phenyl-2-pentanol is the Grignard reaction. This powerful carbon-carbon bond-forming
reaction involves the nucleophilic addition of an organomagnesium halide (the Grignard
reagent) to the electrophilic carbonyl carbon of a ketone or an ester. For the synthesis of 2-
Phenyl-2-pentanol, three primary Grignard routes are theoretically viable.

Route 1: Propylmagnesium Bromide and Acetophenone

This route involves the reaction of propylmagnesium bromide with acetophenone. The propyl
group of the Grignard reagent acts as a nucleophile, attacking the carbonyl carbon of
acetophenone.
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Caption: Synthesis of 2-Phenyl-2-pentanol from Acetophenone.

Route 2: Methylmagnesium Bromide and
Propiophenone
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An alternative approach is the reaction of methylmagnesium bromide with propiophenone.
Here, the methyl group from the Grignard reagent attacks the carbonyl carbon of
propiophenone.
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Caption: Synthesis of 2-Phenyl-2-pentanol from Propiophenone.

Route 3: Propylmagnesium Bromide and an Ethyl
Benzoate

A third possibility involves the reaction of an excess of propylmagnesium bromide with ethyl
benzoate. This reaction proceeds through a ketone intermediate, which then reacts with a
second equivalent of the Grignard reagent.
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Ethyl Benzoate Propylmagnesium Bromide (2 eq.)
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Start: Dry Glassware & Reagents
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Work-up & Purification
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Solvent Extraction
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Solvent Removal

Vacuum Distillation

Pure 2-Phenyl-2-pentanol

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1597411?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1597411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [An In-depth Technical Guide to the Synthesis of 2-
Phenyl-2-pentanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1597411#synthesis-routes-for-2-phenyl-2-pentanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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